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Compound of Interest

Compound Name: L-Fructose-1-13C

Cat. No.: B7824498

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling L-Fructose-1-13C, including detailed personal protective
equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

While L-Fructose-1-13C is not classified as a hazardous substance, adherence to good
laboratory practices and the use of appropriate PPE is crucial to minimize exposure and ensure
safety.[1] The following table summarizes the recommended PPE for handling this compound.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Glasses or Goggles

Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1][2][3]

Face Shield

Recommended when there is
a potential for splashing or
generating dust, to be used in
combination with safety

glasses or goggles.

Hand Protection

Gloves

While some sources state
hand protection is not required,
it is good practice to handle
with gloves.[1] Inspect gloves
for any holes or tears before
use.[4] Use proper glove
removal technique to avoid

skin contact.[4]

Body Protection

Laboratory Coat

A standard laboratory coat is
sufficient for most procedures
to protect clothing from dust or

minor spills.

Respiratory Protection

Dust Mask or Respirator

Respiratory protection is
generally not required for small
quantities in a well-ventilated
area.[1][5] However, if dust is
generated, a NIOSH-approved
respirator or a particulate filter
device (EN 143, P1) should be
used.[5]
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Operational Plan: From Receipt to Disposal

A systematic approach to handling L-Fructose-1-13C ensures safety and maintains the
integrity of the compound.

1. Receiving and Storage:

e Upon receipt, visually inspect the container for any damage.

o Store the container in a cool, dry, and well-ventilated area.[4]

o Keep the container tightly sealed when not in use.[6]

2. Handling and Use:

o Handle the compound in a well-ventilated area to minimize dust inhalation.[6]
e Avoid direct contact with skin and eyes.[6]

» Do not eat, drink, or smoke in the area where the compound is handled.[6]

o After handling, wash hands thoroughly with soap and water.[6]

3. Spill Management:

 In case of a spill, avoid generating dust.[6]

e Use dry clean-up procedures, such as gently sweeping or vacuuming the spilled material.[6]
¢ Place the collected material in a sealed, labeled container for disposal.[6]

4. Disposal:

» Dispose of L-Fructose-1-13C and any contaminated materials in accordance with local,
state, and federal regulations.

e Do not dispose of the compound down the drain.
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» Consult your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of L-
Fructose-1-13C in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of L-Fructose-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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